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Compound of Interest

Compound Name: Antirhine

Cat. No.: B101062 Get Quote

For researchers, scientists, and drug development professionals, the proper management and

disposal of chemical compounds are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the

handling and disposal of Antirhine, an indole alkaloid. Given the absence of a specific Safety

Data Sheet (SDS) for Antirhine, these guidelines are based on the general hazards

associated with toxic alkaloids and established best practices for hazardous chemical waste

management.

Immediate Safety and Handling Precautions
Antirhine is an alkaloid with known analgesic activity and should be handled with care,

assuming it possesses toxic properties.[1] All personnel handling Antirhine must be equipped

with the appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Recommended Personal Protective Equipment (PPE):

Gloves: Chemical-resistant gloves, such as nitrile gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat to protect skin and clothing.

Respiratory Protection: When handling the solid form or if there is a risk of aerosolization, a

properly fitted respirator (e.g., N95 or higher) is recommended.
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Work with Antirhine should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Data and Hazard Information
Due to the limited availability of a specific Safety Data Sheet (SDS) for Antirhine, the following

table summarizes its known chemical properties and outlines the general hazards associated

with toxic indole alkaloids.

Property Data/Information

Chemical Name Antirhine (also known as Anthirine)

CAS Number 16049-28-8

Molecular Formula C₁₉H₂₄N₂O[1]

Formula Weight 296.4 g/mol [1]

Physical Form Solid[1]

General Hazards

Toxicity: Assumed to be toxic if ingested,

inhaled, or absorbed through the skin, similar to

other biologically active alkaloids.[2] Irritation:

May cause skin, eye, and respiratory tract

irritation. Environmental Hazard: Potentially

harmful to aquatic life; release into the

environment must be avoided.

First Aid Measures

Skin Contact: Immediately wash the affected

area with soap and plenty of water. Eye Contact:

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to

do so. Continue rinsing. Inhalation: Move the

person to fresh air. Ingestion: Rinse mouth with

water. Do not induce vomiting. Seek immediate

medical attention for all routes of exposure.
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Experimental Protocol: Decontamination of
Glassware
Proper decontamination of laboratory equipment is crucial to prevent cross-contamination and

ensure safety.

Methodology for Decontaminating Glassware Contaminated with Antirhine:

Initial Rinse: Rinse the glassware with a suitable organic solvent, such as ethanol or

acetone, to remove the majority of the Antirhine residue. This initial solvent rinse must be

collected as hazardous liquid waste.

Washing: Wash the rinsed glassware thoroughly with a standard laboratory detergent and

warm water.

Final Rinse: Rinse the glassware multiple times with deionized water.

Drying: Allow the glassware to air dry completely or place it in a designated drying oven.

Antirhine Disposal Protocol
The disposal of Antirhine and any materials contaminated with it must be managed as

hazardous waste. This should be done in strict accordance with all local, state, and federal

regulations. Consult your institution's Environmental Health and Safety (EHS) office for specific

requirements.

Step-by-Step Disposal Procedures:

Waste Identification and Segregation:

All waste contaminated with Antirhine (e.g., unused solid, solutions, contaminated PPE,

and cleaning materials) must be segregated from other waste streams.

Do not mix Antirhine waste with incompatible chemicals.

Packaging for Disposal:
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Solid Waste: Collect solid Antirhine waste, including contaminated items like gloves and

wipes, in a clearly labeled, sealable, and chemically compatible container. The container

should be marked with a hazardous waste label.

Liquid Waste: Collect liquid waste containing Antirhine, including the initial solvent rinses

from glassware decontamination, in a sealable, leak-proof, and chemically compatible

container. Ensure the container is properly labeled as hazardous waste.

Sharps: Any sharps, such as needles or Pasteur pipettes, contaminated with Antirhine
must be disposed of in a designated sharps container for hazardous chemical waste.

Labeling:

All hazardous waste containers must be clearly labeled with the words "Hazardous

Waste," the full chemical name "Antirhine," and any other information required by your

institution's EHS department.

Storage:

Store sealed and labeled hazardous waste containers in a designated and secure satellite

accumulation area until they are collected for disposal.

Ensure that the storage area is well-ventilated and away from incompatible materials.

Disposal:

Arrange for the collection of the hazardous waste through your institution's EHS office or a

licensed hazardous waste disposal contractor. Do not dispose of Antirhine down the drain

or in the regular trash.

Mandatory Visualizations
The following diagrams illustrate the procedural workflow for the proper disposal of Antirhine
waste.
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Caption: Workflow for the proper disposal of Antirhine waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b101062?utm_src=pdf-body-img
https://www.benchchem.com/product/b101062?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b101062?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate Area &
Ensure Ventilation

Don Appropriate PPE

Contain Spill
(Solid: cover with damp towel)

(Liquid: use absorbent)

Clean Spill Area

Decontaminate Surface

Dispose of all cleanup
materials as

hazardous waste

End

Click to download full resolution via product page

Caption: Logical workflow for managing an Antirhine spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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